Cas no 1246816-59-0 (Carbovir-13C,d2)
Carbovir-13C,d2 Chemical and Physical Properties
Names and Identifiers
-
- Carbovir-13C,d2
- 2-amino-9-[4-[dideuterio(hydroxy)methyl]cyclopent-2-en-1-yl]-3H-purin-6-one
- cis-Carbovir-13C,d2
- rel-2-Amino-1,9-dihydro-9-[(1R,4S)-4-(hydroxymethyl)-2-cyclopenten-1-yl]-6H-purin-6-one-13C,d2
-
- Inchi: 1S/C11H13N5O2/c12-11-14-9-8(10(18)15-11)13-5-16(9)7-2-1-6(3-7)4-17/h1-2,5-7,17H,3-4H2,(H3,12,14,15,18)/i4D2,5+1
- InChI Key: XSSYCIGJYCVRRK-TTYOAZMQSA-N
- SMILES: OC([2H])([2H])C1C=CC(C1)N1[13CH]=NC2C(NC(N)=NC1=2)=O
Computed Properties
- Exact Mass: 250.12300
Experimental Properties
- Melting Point: 266-268°C
- PSA: 110.81000
- LogP: 0.15370
Carbovir-13C,d2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C177742-0.5mg |
Carbovir-13C,d2 |
1246816-59-0 | 0.5mg |
$ 230.00 | 2023-02-01 | ||
| TRC | C177742-5mg |
Carbovir-13C,d2 |
1246816-59-0 | 5mg |
$ 2067.00 | 2023-09-08 | ||
| Biosynth | WZB81659-1 mg |
Carbovir-13C,d2 |
1246816-59-0 | 1mg |
$727.65 | 2022-12-28 | ||
| Biosynth | WZB81659-5 mg |
Carbovir-13C,d2 |
1246816-59-0 | 5mg |
$2,364.90 | 2022-12-28 | ||
| Biosynth | WZB81659-10 mg |
Carbovir-13C,d2 |
1246816-59-0 | 10mg |
$3,783.80 | 2022-12-28 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-504643-0.5 mg |
Carbovir-13C,d2, |
1246816-59-0 | 0.5 mg |
¥3,234.00 | 2023-07-11 | ||
| TRC | C177742-.5mg |
Carbovir-13C,d2 |
1246816-59-0 | .5mg |
$ 269.00 | 2023-04-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-504643-0.5mg |
Carbovir-13C,d2, |
1246816-59-0 | 0.5mg |
¥3234.00 | 2023-09-05 |
Carbovir-13C,d2 Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on Carbovir-13C,d2
Comprehensive Analysis of Carbovir-13C,d2 (CAS No. 1246816-59-0): Applications and Research Insights
In the rapidly evolving field of pharmaceutical and biochemical research, isotopic labeling has become a cornerstone for advancing drug development and metabolic studies. Among these labeled compounds, Carbovir-13C,d2 (CAS No. 1246816-59-0) stands out as a critical tool for researchers. This compound, a stable isotope-labeled analog of Carbovir, is widely utilized in mass spectrometry, pharmacokinetics, and drug metabolism studies. Its unique 13C and deuterium (d2) labeling enables precise tracking and quantification, making it indispensable in modern analytical workflows.
The growing demand for isotope-labeled compounds like Carbovir-13C,d2 is driven by their ability to enhance the accuracy of drug discovery and development. Researchers frequently search for terms such as "stable isotope labeling applications" or "Carbovir-13C,d2 synthesis", reflecting the compound's relevance in cutting-edge studies. With the rise of personalized medicine and targeted therapies, the need for high-purity labeled standards has surged, positioning Carbovir-13C,d2 as a valuable asset in laboratories worldwide.
One of the most compelling applications of Carbovir-13C,d2 lies in its role in LC-MS/MS (Liquid Chromatography-Tandem Mass Spectrometry) analyses. This technique is pivotal for quantifying drug metabolites in biological matrices, and the use of isotopically labeled internal standards like Carbovir-13C,d2 minimizes matrix effects and improves data reliability. Searches for "LC-MS/MS internal standards" or "isotope dilution mass spectrometry" often highlight the compound's significance in ensuring reproducible and accurate results.
Beyond analytical chemistry, Carbovir-13C,d2 is also instrumental in drug interaction studies and enzyme kinetics research. Its stable isotope labeling allows scientists to differentiate between endogenous and exogenous compounds, addressing common challenges in pharmacokinetic modeling. Queries such as "isotope-labeled drugs in clinical trials" or "Carbovir-13C,d2 bioavailability" underscore its role in bridging preclinical and clinical research gaps.
The synthesis and characterization of Carbovir-13C,d2 require stringent quality control to ensure isotopic purity and chemical integrity. Laboratories specializing in custom isotope synthesis often emphasize the importance of rigorous validation protocols, as seen in searches for "GMP-grade labeled compounds" or "Carbovir-13C,d2 certification". These standards are critical for maintaining compliance with regulatory guidelines and ensuring the compound's suitability for high-stakes research.
In conclusion, Carbovir-13C,d2 (CAS No. 1246816-59-0) exemplifies the transformative potential of isotope-labeled compounds in pharmaceutical sciences. Its applications span from analytical method development to translational research, aligning with trending topics like "precision medicine" and "biomarker discovery". As the scientific community continues to explore innovative solutions for drug development, Carbovir-13C,d2 remains a vital resource for achieving breakthroughs in metabolic profiling and therapeutic efficacy studies.
1246816-59-0 (Carbovir-13C,d2) Related Products
- 209216-23-9(Entecavir monohydrate)
- 1367369-80-9(4’-epi-Entecavir)
- 142217-69-4(Entecavir)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)